Cas no 501420-55-9 (Benzamide, 3-bromo-N-methoxy-N,4-dimethyl-)

• Product Name: Benzamide, 3-bromo-N-methoxy-N,4-dimethyl-
• CAS No: 501420-55-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 1565835
• PubChem ID: 79467362
• Update Time: 2025-09-27

Benzamide, 3-bromo-N-methoxy-N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-methoxy-N,4-dimethyl-
• 3-bromo-N-methoxy-N,4-dimethylbenzamide
• 501420-55-9
• SCHEMBL15216403
• AKOS018022278

• Inchi： 1S/C10H12BrNO2/c1-7-4-5-8(6-9(7)11)10(13)12(2)14-3/h4-6H,1-3H3
• InChI Key： BPCBVVHNDLCQGF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N(C)OC)=O)C=CC=1C

Computed Properties

• Exact Mass: 257.00516
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54